Cas no 2228522-69-6 (2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid
• CAS No: 2228522-69-6
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6340022
• PubChem ID: 165844295
• Update Time: 2025-11-06

2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid
• 2228522-69-6
• EN300-1860545

• Inchi： 1S/C12H12F2O2/c13-12(14,10(15)16)8-11(6-7-11)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)
• InChI Key： AHRLLMDRSLHWEK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1(C2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(1-phenylcyclopropyl)propanoic Acid (CAS No. 2228522-69-6)

2,2-Difluoro-3-(1-phenylcyclopropyl)propanoic acid (CAS No. 2228522-69-6) is a fluorinated organic compound with a unique structural framework, combining a phenylcyclopropyl moiety with a difluoropropanoic acid group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a protease inhibitor precursor or a modulator of inflammatory pathways. The compound's cyclopropyl ring contributes to conformational rigidity, which is critical for optimizing ligand-target interactions. These properties align with current trends in precision medicine and small-molecule therapeutics, addressing frequent search queries such as "fluorine in drug design" or "cyclopropyl derivatives in pharmaceuticals."

The synthesis of CAS No. 2228522-69-6 typically involves multi-step organic reactions, including cyclopropanation and fluorination strategies. Advanced techniques like asymmetric catalysis are often employed to achieve high enantiopurity, a topic frequently explored in academic and industrial forums. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or other derivatives with tailored properties. This adaptability makes it a hotspot for patents and publications, particularly in fields like cancer research and antiviral drug development.

From an environmental and regulatory perspective, 2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid is classified as a non-hazardous substance under standard handling conditions, though proper lab protocols are recommended. Its stability under physiological pH ranges makes it suitable for in vitro and in vivo studies, a recurring theme in user searches about "compound stability in biological systems." Additionally, its low toxicity profile aligns with the growing emphasis on green chemistry and sustainable synthetic practices.

Market analysts highlight the compound's commercial potential, especially in niche segments like custom synthesis and contract research organizations (CROs). With the rise of AI-driven drug discovery, computational tools are increasingly used to predict the bioactivity of derivatives of CAS No. 2228522-69-6, merging traditional chemistry with cutting-edge technology. This intersection resonates with trending topics such as "machine learning in chemical design" and "high-throughput screening."

In summary, 2,2-difluoro-3-(1-phenylcyclopropyl)propanoic acid represents a versatile scaffold with broad applicability across life sciences. Its combination of fluorine substitution, steric constraint, and functional group diversity positions it as a key player in modern chemical innovation. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings, answering pressing questions about structure-activity relationships and molecular optimization.